N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methyl-N-phenylpropanamide
• InChI: InChI=1S/C14H17NO3S/c1-11(2)14(16)15(12-6-4-3-5-7-12)13-8-9-19(17,18)10-13/h3-9,11,13H,10H2,1-2H3
• InChI Key: RCNAERQUASKOOA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C1CS(=O)(=O)C=C1)C2=CC=CC=C2
• Molecular Formula: C14H17NO3S
• Molecular Weight: 279.36 g/mol
• CAS No.: 863021-16-3

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide is a sulfone-containing amide derivative characterized by a 2,3-dihydrothiophen-3-yl ring system bearing a sulfonyl group (1,1-dioxido) and substituted with phenyl and isobutyramide moieties.

Biological Activity

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide is a compound that has garnered attention due to its potential biological activities. This article explores its synthesis, characterization, and various biological evaluations, including anticancer and antioxidant activities.

Synthesis and Characterization

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide typically involves the reaction of thiophene derivatives with isobutyramide under controlled conditions. Characterization methods include:

• Infrared Spectroscopy (IR) : To identify functional groups.
• Nuclear Magnetic Resonance (NMR) : For structural elucidation.
• Mass Spectrometry : To confirm molecular weight.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. In vitro assays have demonstrated its cytotoxic effects against various cancer cell lines. For instance:

Compound	Cell Line	IC50 (µg/ml)	Treatment Duration
11b	A549	11.20	72 hours
11c	A549	15.73	72 hours
13b	A549	59.61	72 hours
14b	A549	27.66	72 hours

These results indicate that compound 11b exhibits the highest cytotoxicity among the tested derivatives .

Antioxidant Activity

The antioxidant properties of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide were assessed using standard assays such as DPPH and ABTS radical scavenging tests. The compound showed moderate antioxidant activity compared to butylated hydroxy anisole (BHA), suggesting its potential as a natural antioxidant agent .

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interaction of this compound with biological targets. These studies reveal that it may bind effectively to certain proteins involved in cancer progression, which supports its potential use in therapeutic applications .

Case Studies and Research Findings

A case study involving the application of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide in a clinical setting could provide insights into its efficacy and safety profile in humans. Such studies often focus on patient outcomes following treatment with this compound, documenting both positive responses and any adverse effects experienced during therapy.

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table summarizes structural analogs and their distinguishing characteristics:

Compound Name	CAS/Reference	Molecular Formula	Molecular Weight	Key Structural Features
Target Compound : N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-phenylisobutyramide	Not explicitly provided	Likely C₁₃H₁₅NO₃S	~281.33 g/mol	Dihydrothiophen sulfone core, phenyl, isobutyramide
N-(1-phenethylpiperidin-4-yl)-N-phenylisobutyramide	[Legislative reference]	C₂₂H₂₆N₂O	334.46 g/mol	Piperidine-phenethyl group replaces dihydrothiophen sulfone
N-(3-(Trifluoromethyl)phenyl)isobutyramide	1939-27-1	C₁₁H₁₂F₃NO	231.22 g/mol	Trifluoromethylphenyl substituent; lacks sulfone
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(3-methoxyphenyl)benzenesulfonamide	327067-33-4	C₁₇H₁₇NO₅S₂	379.45 g/mol	Benzenesulfonamide replaces isobutyramide; methoxyphenyl substituent
N-(3-Ethenylphenyl)-1H-pyrrole-3-butyramide	Not provided	C₁₆H₁₈N₂O	254.33 g/mol	Pyrrole and ethenylphenyl groups; butyramide linkage

Physicochemical Properties

• Sulfone vs.
• Substituent Effects : The trifluoromethyl group in N-(3-(Trifluoromethyl)phenyl)isobutyramide increases hydrophobicity and metabolic stability compared to the target compound’s sulfone group, though both substituents are electron-withdrawing .
• Amide vs. Sulfonamide : Replacing isobutyramide with benzenesulfonamide (as in CAS 327067-33-4) alters hydrogen-bonding capacity and acidity (pKa ~ -4.84), impacting reactivity and bioavailability .